Cas no 2171139-72-1 (3-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperazin-1-yl}propanoic acid)

• Product Name: 3-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperazin-1-yl}propanoic acid
• CAS No: 2171139-72-1
• MF: C₂₅H₂₉N₃O₅
• MW: 451.5148665905
• CID: 6115586
• PubChem ID: 165809311
• Update Time: 2025-07-23

3-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperazin-1-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperazin-1-yl}propanoic acid
• 2171139-72-1
• EN300-1520655
• 3-{4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]piperazin-1-yl}propanoic acid

• Inchi： 1S/C25H29N3O5/c1-17(24(31)28-14-12-27(13-15-28)11-10-23(29)30)26-25(32)33-16-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,17,22H,10-16H2,1H3,(H,26,32)(H,29,30)/t17-/m0/s1
• InChI Key： OHXGFOPPFWWAMV-KRWDZBQOSA-N
• SMILES： O(C(N[C@@H](C)C(N1CCN(CCC(=O)O)CC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 451.21072103g/mol
• Monoisotopic Mass: 451.21072103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 686
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 99.2Ų

Additional information on 3-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperazin-1-yl}propanoic acid

Professional Introduction to 3-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperazin-1-yl}propanoic Acid (CAS No. 2171139-72-1)

3-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperazin-1-yl}propanoic acid, identified by its CAS number 2171139-72-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound is characterized by its intricate arrangement of functional groups, which includes a piperazine moiety, an aminopropionic acid side chain, and a fluorenylmethoxycarbonyl (Fmoc) protected amine group. The presence of these functional groups contributes to its unique chemical properties and biological interactions, which are crucial for its potential role in drug design and discovery.

In recent years, there has been a growing interest in the development of novel compounds that can modulate neurological and inflammatory pathways. The piperazine ring is particularly noteworthy in this context, as it is a common pharmacophore found in many psychoactive drugs due to its ability to interact with various neurotransmitter receptors. The specific stereochemistry of the 2S configuration in the amine group further enhances its potential for selective binding and interaction with biological targets.

The fluorenylmethoxycarbonyl (Fmoc) group is another critical feature of this compound. Fmoc protection is widely used in peptide synthesis and drug development, where it serves to protect the amine group during synthetic steps while allowing for selective deprotection at the appropriate time. This protective strategy ensures the stability and integrity of the amine functionality throughout the synthesis process, making it an invaluable tool in medicinal chemistry.

The side chain containing an aminopropionic acid moiety adds another layer of complexity to the molecule. This group can participate in hydrogen bonding interactions, which are essential for the binding affinity and specificity of drug candidates. Additionally, the propionic acid moiety can influence the solubility and pharmacokinetic properties of the compound, making it an important consideration in drug design.

Recent research has highlighted the potential of this compound as a lead molecule for developing novel therapeutic agents. Studies have demonstrated that derivatives of piperazine-containing compounds can exhibit significant effects on central nervous system (CNS) disorders, including depression, anxiety, and neurodegenerative diseases. The unique structural features of 3-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperazin-1-yl}propanoic acid make it a promising candidate for further investigation in these areas.

In addition to its potential applications in CNS disorders, this compound has also shown promise in addressing inflammatory conditions. Inflammatory pathways are closely linked to various chronic diseases, and modulating these pathways has emerged as a key strategy in developing anti-inflammatory therapies. The presence of multiple functional groups that can interact with inflammatory mediators makes this compound a versatile tool for exploring new therapeutic interventions.

The synthesis of 3-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperazin-1-yl}propanoic acid involves multiple steps that require precise control over reaction conditions and protective group strategies. Advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS), have been employed to ensure high yield and purity. These methods allow for the efficient construction of complex molecular architectures while maintaining the integrity of sensitive functional groups.

The pharmacological evaluation of this compound has revealed several interesting properties. In vitro studies have shown that it can interact with various enzymes and receptors involved in neurotransmitter metabolism and signaling. These interactions suggest that the compound may have effects on neurotransmitter levels and receptor activity, which could be exploited for therapeutic purposes.

Furthermore, preclinical studies have indicated that 3-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperazin-1-yl}propanoic acid exhibits good oral bioavailability and metabolic stability. These pharmacokinetic properties are crucial for ensuring that the compound reaches effective concentrations at target sites within the body and remains stable during absorption, distribution, metabolism, and excretion (ADME).

The potential therapeutic applications of this compound are further supported by its structural similarity to known pharmacologically active molecules. By leveraging existing knowledge about similar compounds, researchers can gain insights into how 3-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperazin-1-yl}propanoic acid may function at a molecular level. This comparative approach can accelerate the drug discovery process by providing a framework for understanding its mechanism of action.

In conclusion, 3-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperazin-1-yl}propanoic acid (CAS No. 2171139-72-1) is a structurally complex and biologically active compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile tool for exploring new therapeutic strategies targeting neurological and inflammatory disorders. Further research is warranted to fully elucidate its mechanism of action and evaluate its clinical efficacy.